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Compound of Interest

Compound Name: PD-168077 maleate

Cat. No.: B1662247

For Researchers, Scientists, and Drug Development Professionals

Abstract

PD-168077 is a potent and selective agonist for the dopamine D4 receptor, a G protein-coupled
receptor implicated in various neurological and psychiatric disorders.[1] Its utility in preclinical
research necessitates a thorough understanding of its physicochemical properties, particularly
its solubility. Dimethyl sulfoxide (DMSO) is a common aprotic solvent used to dissolve and
store small molecules for in vitro and in vivo studies. This document provides detailed
information on the solubility of PD-168077 maleate in DMSO, protocols for its dissolution and
handling, and an overview of its mechanism of action.

Chemical Properties and Solubility Data

PD-168077 maleate is the maleate salt form of the N-[[4-(2-cyanophenyl)-1-
piperazinyllmethyl]-3-methylbenzamide base. The maleate salt enhances the compound's
stability and handling properties.

Table 1: Physicochemical Properties of PD-168077 Maleate
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Property Value Reference
N-[[4-(2-Cyanophenyl)-1-

Chemical Name piperazinyllmethyl]-3- [2][3]
methylbenzamide maleate

Molecular Formula C20H22N40 - CaH40a4 [2]

Molecular Weight 450.49 g/mol [2][4]

Appearance White to off-white solid [51[6]

Purity >98% (by HPLC) [21[5][6]

CAS Number 630117-19-0 [2][5]1[6]

Table 2: Solubility of PD-168077 Maleate in Various Solvents

Solvent Solubility Reference

DMSO 100 mM [2][5]1[6]

Water 10 mM, 50 mM [51[6]

Dimethylformamide (DMF) ~1 mg/mL [7]

DMSO:PBS (pH 7.2) (1:4) ~0.2 mg/mL [7]

Ethanol Insoluble

Mechanism of Action and Signaling Pathway

PD-168077 is a high-affinity and selective agonist for the dopamine D4 receptor (Ki=8.7 - 9
nM).[2] It exhibits significantly lower affinity for D2 and D3 dopamine receptors, making it a

valuable tool for studying D4 receptor-specific functions.[2] The dopamine D4 receptor is a

Gai/o-coupled receptor, and its activation leads to the inhibition of adenylyl cyclase, resulting in

decreased intracellular cyclic AMP (CAMP) levels.

Activation of the D4 receptor by PD-168077 has been shown to modulate several downstream

signaling cascades. Notably, it can induce the translocation of Ca?*/calmodulin-dependent

protein kinase Il (CaMKII) to postsynaptic sites in prefrontal cortical neurons.[2][3] Furthermore,
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D4 receptor signaling can influence the activity of other neurotransmitter systems, including the
regulation of NMDA receptor-mediated currents and GABA-A receptor trafficking.

Cell Membrane

Induces Translocation

Click to download full resolution via product page
PD-168077 Signaling Pathway

Experimental Protocols

Preparation of a 100 mM Stock Solution of PD-168077
Maleate in DMSO

This protocol describes the preparation of a high-concentration stock solution of PD-168077
maleate in DMSO.

Materials:

o PD-168077 maleate powder

Anhydrous (cell culture grade) DMSO

Sterile, amber glass vial or a clear vial wrapped in foll

Calibrated analytical balance

Vortex mixer
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o Pipettors and sterile, DNase/RNase-free pipette tips

Procedure:

Calculate the required mass of PD-168077 maleate.
o For 1 mL of a 100 mM stock solution, the required mass is:

= Mass (g) = 0.1 mol/L * 0.001 L * 450.49 g/mol = 0.04505 g = 45.05 mg

Weigh the PD-168077 maleate powder.
o Tare the sterile vial on the analytical balance.

o Carefully weigh out the calculated mass of PD-168077 maleate into the vial.

Add DMSO.

o Add the desired volume of anhydrous DMSO to the vial containing the powder. For a 100
mM solution, add 1 mL of DMSO for every 45.05 mg of compound.

Dissolve the compound.
o Tightly cap the vial.

o Vortex the solution vigorously for 1-2 minutes until the powder is completely dissolved. A
clear, colorless to pale yellow solution should be obtained.

o If necessary, gentle warming in a 37°C water bath can be used to aid dissolution.
» Storage.

o Store the 100 mM stock solution at -20°C in the dark. For long-term storage, aliquot into
smaller volumes to avoid repeated freeze-thaw cycles.
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Workflow for Stock Solution Preparation
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Protocol for Determining the Kinetic Solubility of PD-
168077 Maleate in Aqueous Buffers

This protocol provides a general method for assessing the kinetic solubility of PD-168077
maleate in an aqueous buffer, which is crucial for cell-based assays and other in vitro
experiments.

Materials:

100 mM PD-168077 maleate in DMSO (prepared as in 3.1)

Aqueous buffer of choice (e.g., Phosphate Buffered Saline (PBS), pH 7.4)

96-well microplate (clear, flat-bottom)

Multichannel pipettor

Plate reader capable of measuring absorbance or turbidity

Procedure:

» Prepare a serial dilution of the PD-168077 maleate stock solution in DMSO.

o In a 96-well plate, perform a serial dilution of the 100 mM stock solution to create a range
of concentrations (e.g., 100 mM, 50 mM, 25 mM, etc.).

e Add the DMSO solutions to the aqueous buffer.

o In a separate 96-well plate, add a fixed volume of the aqueous buffer to each well (e.g.,
198 pL).

o Quickly add a small volume of each DMSO-drug concentration to the corresponding wells
of the aqueous buffer plate (e.g., 2 pL). This will result in a final DMSO concentration of
1%.

¢ |ncubate and observe.
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o Cover the plate and incubate at room temperature for a set period (e.g., 1-2 hours) with
gentle shaking.

e Measure solubility.

o Visual Inspection: Examine each well against a light source for any signs of precipitation or
turbidity. The highest concentration that remains clear is the approximate kinetic solubility.

o Spectrophotometric Measurement: Measure the absorbance or light scattering of each
well at a specific wavelength (e.g., 620 nm). A sharp increase in absorbance indicates
precipitation.

Safety and Handling

o Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,
and gloves, when handling PD-168077 maleate and DMSO.

e Handle the compound in a well-ventilated area or a chemical fume hood.
» DMSO can facilitate the absorption of other chemicals through the skin. Avoid direct contact.

o Refer to the Safety Data Sheet (SDS) for complete safety and handling information.

Conclusion

PD-168077 maleate is a valuable research tool with high solubility in DMSO, allowing for the
preparation of concentrated stock solutions. Understanding its solubility characteristics and
proper handling procedures is essential for obtaining reliable and reproducible experimental
results. The provided protocols offer guidance for the preparation and use of PD-168077
maleate in a research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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